Cas no 1807084-32-7 (Methyl 3-(aminomethyl)-2-chloro-6-(difluoromethyl)pyridine-5-carboxylate)

• Product Name: Methyl 3-(aminomethyl)-2-chloro-6-(difluoromethyl)pyridine-5-carboxylate
• CAS No: 1807084-32-7
• MF: C₉H₉ClF₂N₂O₂
• MW: 250.629768133163
• CID: 4807584
• Update Time: 2025-06-13

Methyl 3-(aminomethyl)-2-chloro-6-(difluoromethyl)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(aminomethyl)-2-chloro-6-(difluoromethyl)pyridine-5-carboxylate

• Inchi： 1S/C9H9ClF2N2O2/c1-16-9(15)5-2-4(3-13)7(10)14-6(5)8(11)12/h2,8H,3,13H2,1H3
• InChI Key： QLRRNLPYOJQTAW-UHFFFAOYSA-N
• SMILES： ClC1=C(CN)C=C(C(=O)OC)C(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: 1.2
• Topological Polar Surface Area: 65.2

Additional information on Methyl 3-(aminomethyl)-2-chloro-6-(difluoromethyl)pyridine-5-carboxylate

Comprehensive Overview of Methyl 3-(aminomethyl)-2-chloro-6-(difluoromethyl)pyridine-5-carboxylate (CAS No. 1807084-32-7)

Methyl 3-(aminomethyl)-2-chloro-6-(difluoromethyl)pyridine-5-carboxylate (CAS No. 1807084-32-7) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and aminomethyl functional groups, has garnered attention for its potential in drug discovery and crop protection. Its molecular structure, featuring a chloro substituent and a methyl carboxylate moiety, makes it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in CAS No. 1807084-32-7 for its role in developing novel enzyme inhibitors and receptor modulators. The compound's difluoromethyl group is a key feature, as fluorine incorporation often improves lipophilicity and binding affinity in target interactions. This aligns with the growing trend of fluorine chemistry in medicinal chemistry, a topic frequently searched in academic and industrial circles.

The synthesis of Methyl 3-(aminomethyl)-2-chloro-6-(difluoromethyl)pyridine-5-carboxylate involves multi-step organic reactions, including halogenation, amination, and esterification. Its purity and stability are critical for downstream applications, prompting rigorous analytical validation using HPLC, NMR, and mass spectrometry. These quality control measures ensure reproducibility in research settings, addressing a common concern among scientists searching for high-purity intermediates.

Beyond pharmaceuticals, this compound has potential in agrochemical innovation. The pyridine core is a hallmark of many herbicides and insecticides, and the difluoromethyl modification could enhance pesticidal activity while reducing environmental persistence. This resonates with current searches for sustainable crop protection solutions, a hot topic in agriculture. Regulatory agencies increasingly favor compounds with lower ecological footprints, making CAS No. 1807084-32-7 a candidate for greener formulations.

From a commercial perspective, suppliers of Methyl 3-(aminomethyl)-2-chloro-6-(difluoromethyl)pyridine-5-carboxylate emphasize scalable production and custom synthesis options. The compound's patent landscape is another area of interest, with queries about intellectual property rights frequently appearing in search engines. Researchers exploring structure-activity relationships (SAR) often seek derivatives of this scaffold, driving demand for tailored analogs.

In conclusion, CAS No. 1807084-32-7 represents a convergence of medicinal chemistry, agrochemical science, and green chemistry principles. Its multifaceted applications and alignment with industry trends—such as fluorine-based drug design and eco-friendly pesticides—ensure its relevance in contemporary research. As analytical techniques and synthetic methodologies advance, this compound is poised to play a pivotal role in addressing global challenges in health and food security.